4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole

• Molecular Formula: C10H8BrClN2
• Molecular Weight: 271.54 g/mol
• IUPAC Name: 4-(bromomethyl)-1-(2-chlorophenyl)pyrazole
• InChI: InChI=1S/C10H8BrClN2/c11-5-8-6-13-14(7-8)10-4-2-1-3-9(10)12/h1-4,6-7H,5H2
• InChI Key: ZDESNLMCHVOBMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(C=N2)CBr)Cl

Description

4-(Bromomethyl)-1-(2-chlorophenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C10H8BrClN2 and its molecular weight is 271.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

61 mg (0.27 mmol) of the compound from Example 39A and 105 mg (0.40 mmol) of triphenylphosphine were dissolved in 1.6 ml of THF, and 132 mg (0.40 mmol) of carbon tetrabromide were added at RT. The mixture was then stirred at RT for 16 h. For work-up, the mixture was filtered through 20 g of kieselguhr, the filter residue was rinsed with ethyl acetate and the filtrate was concentrated under reduced pressure. The residue was purified chromatographically on silica gel (mobile phase: cyclohexane/ethyl acetate 10:1, then 5:1). This gave 30 mg (42% of theory) of the target compound which was immediately reacted further.